4-(Morpholin-4-yl)-piperidine dihydrochloride

• IUPAC Name: 4-piperidin-4-ylmorpholine;dihydrochloride
• InChI: InChI=1S/C9H18N2O.2ClH/c1-3-10-4-2-9(1)11-5-7-12-8-6-11;;/h9-10H,1-8H2;2*1H
• InChI Key: YMFXRJRQDSSRQP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2CCOCC2.Cl.Cl
• Molecular Formula: C9H20Cl2N2O
• Molecular Weight: 243.17 g/mol
• CAS No.: 334942-10-8

Description

4-(Morpholin-4-yl)-piperidine dihydrochloride, also known as 4-Morpholine-4-yl Piperidine Dihydrochloride, is an organic compound that is widely used in the synthesis of pharmaceuticals and other compounds. It is a white crystalline solid that is soluble in water and ethanol. It has a molecular weight of 250.8 g/mol and a melting point of 122-124°C. It is an essential building block for the synthesis of a variety of organic compounds.

Scientific Research Applications

Synthesis and Structural Exploration

A study detailed the synthesis and structural exploration of a novel heterocycle derived from piperidine and morpholine, showcasing its antiproliferative activity. This compound was characterized using various spectroscopic methods and X-ray diffraction, indicating its potential in drug development due to its stable molecular structure and intermolecular hydrogen bonding (S. Benaka Prasad et al., 2018).

Antihypertensive Activity Prognosis

Research into the antihypertensive activity of morpholine and piperidine derivatives revealed the synthesis of novel compounds with promising angiotensin-converting enzyme inhibitory activity. This indicates their potential as therapeutic agents for managing hypertension (L. Perekhoda et al., 2020).

Catalytic Efficiency in Chemical Reactions

The synthesis and structural chemistry of morpholine/piperidine–palladium(II) complexes have been explored for their potent catalytic activity in the Heck reaction. These findings highlight the utility of such complexes in facilitating chemical transformations, contributing to the efficiency of synthetic processes (Pradhumn Singh et al., 2013).

Antifungal Agent Development

A library of 4-aminopiperidines was synthesized and evaluated for antifungal activity, with some compounds showing growth-inhibiting activity against various fungal isolates. This research underscores the potential of piperidine and morpholine derivatives in developing new antifungal agents (J. Krauss et al., 2021).

Drug Discovery and Development

In the realm of drug discovery, one study detailed the development of a potent, selective, and orally active histamine H3 receptor inverse agonist with wake-promoting activity. This compound, featuring a morpholine moiety, highlights the application of such structures in creating new therapeutics for sleep disorders (R. Nirogi et al., 2019).

Synthesis routes and methods

Procedure details

A stirred mixture of Pd(OH)2 (20% on carbon (<50% wet), 390 mg, 25 wt %), methanol (50 mL), and ≦1.7 M HCl (3 eq, ˜10.6 mL—including water added later when ppt was seen) under nitrogen was exchanged to 1 atm. hydrogen atmosphere by flushing (˜20 sec) using a balloon of nitrogen into the vessel and out through an oil bubbler. After 20 min. the reaction mixture under hydrogen was heated to 50° C. and 4-(morpholin-4-yl)-1-benzylpiperidine (1.56 g, 6.0 mmol) in methanol (8 mL) was added dropwise over 30 min. After 10 h, tlc indicated all starting amine was consumed to a more polar spot (ninhydrin active). The reaction mixture was then filtered through Celite and evaporated to yield the 4-(morpholin-4-yl)piperidine dihydrochloride as an off-white solid. This material was subjected to free-basing using excess basic resin (>16 g, Bio-Rad Laboratories, AG 1-X8, 20-50 mesh, hydroxide form, methanol washed two times) and a methanol mixture of the amine hydrochloride. After swirling with the resin for 30 min., the methanol solution was decanted and evaporated to yield 932 mg of 4-(morpholin-4-yl)piperidine free base as a waxy crystalline solid.